Cas no 941573-49-5 (4-(4-Isopropylphenyl)-1h-pyrazol-3-amine)

4-(4-Isopropylphenyl)-1H-pyrazol-3-amine is a pyrazole derivative featuring an isopropylphenyl substituent, which enhances its steric and electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its amine functionality allows for further derivatization, enabling the development of targeted compounds with tailored properties. The isopropyl group contributes to increased lipophilicity, potentially improving membrane permeability in drug design applications. This scaffold may also serve as a precursor for heterocyclic systems, offering utility in medicinal chemistry and material science. Its stability under standard conditions facilitates handling and storage.

4-(4-Isopropylphenyl)-1h-pyrazol-3-amine structure

941573-49-5 structure

Product Name:4-(4-Isopropylphenyl)-1h-pyrazol-3-amine

CAS No:941573-49-5

MF:C₁₂H₁₅N₃

MW:201.267602205276

CID:2157030

PubChem ID:53298856

Update Time:2025-08-03

4-(4-Isopropylphenyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Isopropylphenyl)-1h-pyrazol-3-amine
- 941573-49-5
- 4-(4-Isopropylphenyl)-1H-pyrazol-5-amine
- CCG-133531
- DA-15855
- EN300-1148433
- AKOS010652561
- 4-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine
- 1066675-89-5
- SCHEMBL21341664
- Inchi： 1S/C12H15N3/c1-8(2)9-3-5-10(6-4-9)11-7-14-15-12(11)13/h3-8H,1-2H3,(H3,13,14,15)
- InChI Key： YMPIKHBVZDWEBX-UHFFFAOYSA-N
- SMILES： N1C(=C(C=N1)C1C=CC(=CC=1)C(C)C)N

Computed Properties

Exact Mass: 201.126597491g/mol
Monoisotopic Mass: 201.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 54.7Å²

4-(4-Isopropylphenyl)-1h-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1640560-1g	4-(4-Isopropylphenyl)-1H-pyrazol-5-amine	941573-49-5	98%	1g	￥5670.00	2024-04-24

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Additional information on 4-(4-Isopropylphenyl)-1h-pyrazol-3-amine

Introduction to 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine (CAS No. 941573-49-5)

4-(4-Isopropylphenyl)-1H-pyrazol-3-amine, also known by its CAS number 941573-49-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine makes it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with an isopropylphenyl group at the 4-position. This specific substitution pattern imparts unique pharmacological properties to the molecule, making it a subject of interest for various therapeutic applications. Recent studies have shown that compounds with similar structural features exhibit potent activity against a range of biological targets, including enzymes and receptors involved in inflammatory and neurological disorders.

In the context of medicinal chemistry, the development of new drugs often involves the synthesis and evaluation of novel compounds with specific structural modifications. The introduction of an isopropyl group on the phenyl ring in 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine has been shown to enhance its binding affinity and selectivity towards certain biological targets. This property is crucial for optimizing the therapeutic potential of the compound while minimizing potential side effects.

Clinical research on 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine has focused on its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine could be a valuable candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine has also shown promise in the field of neurology. Preclinical studies have indicated that this compound may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve modulation of neurotransmitter systems and reduction of oxidative stress in neuronal cells.

The safety profile of 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine is another critical aspect being investigated in ongoing research. Initial toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, which is a favorable characteristic for drug development. However, further comprehensive safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 4-(4-Isopropylphenyl)-1H-pyrazol-3-amine (CAS No. 941573-49-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.